ethyl 4-{[(2-phenyl-1,3-thiazol-4-yl)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(2-phenyl-1,3-thiazol-4-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C20H18N2O3S/c1-2-25-20(24)15-8-10-16(11-9-15)21-18(23)12-17-13-26-19(22-17)14-6-4-3-5-7-14/h3-11,13H,2,12H2,1H3,(H,21,23)
• InChI Key: KLXVNESKZKGIGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

“Ethyl 4-{[(2-phenyl-1,3-thiazol-4-yl)acetyl]amino}benzoate” is an organic compound that contains a thiazole ring, which is a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. The compound is related to the thiazole scaffold, which has been the focus of much research due to its presence in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of “ethyl 4-{[(2-phenyl-1,3-thiazol-4-yl)acetyl]amino}benzoate” is characterized by the presence of a thiazole ring, which is planar and aromatic. The aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This makes them potential candidates for the development of new pain medications.

Anti-inflammatory Activity

. This means they could potentially be used in the treatment of conditions characterized by inflammation, such as arthritis.

Antimicrobial and Antifungal Activities

. This suggests they could be used in the development of new antibiotics and antifungal medications.

Antiviral Activity

. This suggests they could potentially be used in the treatment of viral infections.

Anticonvulsant Activity

. This means they could potentially be used in the treatment of conditions characterized by seizures, such as epilepsy.

Neuroprotective Activity

. This suggests they could potentially be used in the treatment of neurodegenerative diseases, such as Alzheimer’s disease.

Antitumor or Cytotoxic Activity

. This suggests they could potentially be used in the treatment of cancer.

Future Directions

The future directions for research on “ethyl 4-{[(2-phenyl-1,3-thiazol-4-yl)acetyl]amino}benzoate” and related thiazole derivatives could involve the design and development of new compounds with improved biological activities and lesser side effects. This could potentially lead to the discovery of new drugs for various therapeutic applications.

Mechanism of Action

Target of Action

Ethyl 4-{[(2-phenyl-1,3-thiazol-4-yl)acetyl]amino}benzoate is a derivative of thiazole . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects

Mode of Action

Thiazole derivatives are known to interact with various targets to exert their biological effects .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have diverse biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .